7-(2-Methoxyethyl)-3-methyl-8-(phenylthio)purine-2,6-dione
Overview
Description
7-(2-methoxyethyl)-3-methyl-8-(phenylthio)purine-2,6-dione is an oxopurine.
Scientific Research Applications
Synthesis and Derivative Formation
Research in the field of purine derivatives, closely related to 7-(2-Methoxyethyl)-3-methyl-8-(phenylthio)purine-2,6-dione, has been focused on the synthesis of various analogs and their potential biological activities. For example, Simo et al. (1998) explored the synthesis of 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, obtained via intramolecular alkylation, demonstrating the chemical versatility and potential for creating diverse derivatives in this class of compounds (Simo, Rybár, & Alföldi, 1998).
Pharmacological Properties
Research has also delved into the pharmacological properties of similar compounds. For instance, Zygmunt et al. (2015) investigated the analgesic activity of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, highlighting the potential therapeutic applications of purine derivatives in pain management (Zygmunt, Chłoń-Rzepa, Sapa, & Pawłowski, 2015).
Novel Compounds and Structural Analysis
Further research includes the discovery of new compounds and structural analysis. Ma et al. (2007) isolated novel bromophenols C-N coupled with nucleoside base derivatives from the red alga Rhodomela confervoides, expanding the scope of purine-related compounds and their natural occurrence (Ma et al., 2007).
Methodological Advances
Advancements in synthesis methodologies have also been explored. Hesek and Rybár (1994) reported on the synthesis of new [1,3,5]- and [1,3,6]-thiadiazepino-[3,2-f]-purine ring systems, demonstrating innovative approaches to creating complex purine structures (Hesek & Rybár, 1994).
properties
Molecular Formula |
C15H16N4O3S |
|---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
7-(2-methoxyethyl)-3-methyl-8-phenylsulfanylpurine-2,6-dione |
InChI |
InChI=1S/C15H16N4O3S/c1-18-12-11(13(20)17-14(18)21)19(8-9-22-2)15(16-12)23-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,17,20,21) |
InChI Key |
NOTJZVQLRMNYII-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)SC3=CC=CC=C3)CCOC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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